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Application Notes and Protocols for Gastrin-17
Analysis
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the collection and preparation of various

biological samples for the quantitative analysis of Gastrin-17 (G-17). Adherence to these

guidelines is critical for obtaining accurate and reproducible results. Gastrin-17 is an unstable

analyte, making strict adherence to collection and processing protocols essential.[1]

Pre-analytical Considerations
Several factors can influence circulating Gastrin-17 levels. Proper patient preparation and

sample handling are crucial to minimize pre-analytical variability.

Patient Preparation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1628035#bc-rfq
https://www.benchchem.com/product/b1628035/docs?utm_src=pdf-body#sample-collection-and-preparation-for-gastrin-17-analysis
https://www.benchchem.com/product/b1628035/docs?utm_src=pdf-body#sample-collection-and-preparation-for-gastrin-17-analysis
https://www.nbt.nhs.uk/sites/default/files/document/Collection%20of%20Blood%20for%20Gastrin%20and%20Gut%20Hormones.pdf
https://www.benchchem.com/product/b1628035/docs?utm_src=pdf-body#sample-collection-and-preparation-for-gastrin-17-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is essential to control for physiological and pharmacological variables that can alter Gastrin-
17 concentrations.

Fasting: The patient should fast for at least 4 hours, though an overnight fast (approximately

10-12 hours) is highly recommended.[2][3][4][5] Food intake, particularly protein-rich meals,

stimulates gastrin secretion.[6]

Medication: Certain medications can significantly impact Gastrin-17 levels. It is crucial to

discontinue these medications, if medically feasible, prior to sample collection.[1][6]

Proton Pump Inhibitors (PPIs): Drugs like omeprazole and lansoprazole can cause a

significant increase in gastrin levels.[1][6] It is recommended to stop these medications for

at least one week before the test.[6]

H2 Receptor Antagonists: These should ideally be ceased for 72 hours before sample

collection.[1]

Antacids and Calcium Supplements: These can also affect gastric acid production and

should be avoided.[5]

Drugs Affecting Gastrointestinal Motility: Opioids, for example, may interfere with the test

and should be discontinued for at least two weeks prior.[6]

Alcohol and Caffeine: Alcohol should be avoided for at least 24 hours before the test.[5]

Caffeine can also influence results and should be avoided.[7]

Other Conditions: Hypercalcemia and renal failure can lead to elevated gastrin levels and

should be considered during interpretation.[1]

Sample Type
The most common sample types for Gastrin-17 analysis are serum and plasma.[8][9][10]

There are no statistically significant differences in Gastrin-17 levels between serum and

plasma.[10] Other less common sample types include urine, saliva, feces, tissue homogenates,

and cell culture supernatants.[8][9]
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Proper handling during and after sample collection is critical for maintaining the integrity of

Gastrin-17.

Blood Collection
For Serum: Collect whole blood in a serum separator tube.[8][9]

For Plasma: Collect whole blood using EDTA or heparin as an anticoagulant.[2][8][9] EDTA is

a commonly recommended anticoagulant.[1][3]

Centrifugation
Serum: Allow the blood to clot for 2 hours at room temperature or overnight at 4°C before

centrifugation.[8][9] Centrifuge at 1000 x g for 20 minutes.[8][9]

Plasma: Centrifuge within 30 minutes of collection at 1000 x g for 15 minutes at 2-8°C.[8][9]

The samples should be placed on ice immediately after collection and transported to the

laboratory for prompt separation.[1]

Sample Stability and Storage
Gastrin-17 is prone to time-dependent degradation.[10] Therefore, prompt processing and

appropriate storage are crucial.

Short-term Storage: If the assay is to be performed within 5 days, samples can be stored at

2-8°C.[11]

Long-term Storage: For longer-term storage, aliquots should be stored at -20°C or -80°C.[8]

[9][11][12] Samples can be stored for up to 1 month at -20°C or up to 2 months at -80°C.[11]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to degradation of

the analyte.[8][9][11][12]

Stabilizers: The addition of a Gastrin-17 stabilizer immediately after sample separation can

enhance stability, allowing for storage for 7 days at 2-8°C and 3 days at room temperature.

[4][13] However, one study suggested that the addition of a stabilizer showed no

improvement in stability.[10]
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Table 1: Summary of Blood Sample (Serum/Plasma) Processing and Storage Conditions

Parameter Recommendation Source(s)

Anticoagulant (Plasma) EDTA or Heparin [2][3][8][9]

Serum Clotting Time
2 hours at room temperature or

overnight at 4°C
[8][9]

Centrifugation (Serum) 1000 x g for 20 minutes [8][9]

Centrifugation (Plasma)

1000 x g for 15 minutes at 2-

8°C (within 30 mins of

collection)

[8][9]

Short-Term Storage 2-8°C for up to 5 days [11]

Long-Term Storage
≤ -20°C for up to 1 month; ≤

-80°C for up to 2 months
[11]

Freeze-Thaw Cycles Avoid [8][9][11][12]

Experimental Protocols
The following are generalized protocols for sample preparation. For specific assay procedures,

always refer to the instructions provided with the particular ELISA kit being used.[8]

Protocol for Serum Preparation
Collect whole blood into a serum separator tube.

Allow the blood to clot by leaving it undisturbed at room temperature for 2 hours or overnight

at 4°C.[8][9]

Centrifuge the clotted blood at 1000 x g for 20 minutes.[8][9]

Carefully aspirate the serum and transfer it to a clean polypropylene tube.

If not assaying immediately, aliquot the serum and store at ≤ -20°C.[8]
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Protocol for Plasma Preparation
Collect whole blood into a tube containing EDTA or heparin as an anticoagulant.[8][9]

Mix the sample gently by inverting the tube 5-6 times.[2][4]

Centrifuge at 1000 x g for 15 minutes at 2-8°C within 30 minutes of collection.[8][9]

Aspirate the plasma and transfer it to a clean polypropylene tube.

If not assaying immediately, aliquot the plasma and store at ≤ -20°C.[8]

Protocol for Tissue Homogenate Preparation
Rinse tissues with ice-cold PBS to remove excess blood.[9]

Weigh the tissue and mince it into small pieces on ice.[9]

Homogenize the tissue in a suitable lysis buffer (e.g., 1:20 w/v) using a glass homogenizer

on ice.[9]

If necessary, sonicate the suspension to clarify the solution.[9]

Centrifuge the homogenate at 10,000 x g for 5 minutes to pellet cellular debris.[11]

Collect the supernatant for analysis or aliquot and store at ≤ -20°C.[11]

Visualization of Workflows and Pathways
Experimental Workflow for Blood Sample Processing
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Caption: Workflow for blood sample collection and preparation.
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Caption: Regulation of Gastrin-17 secretion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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